Cas no 167834-30-2 (ETHYL (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOATE)

• Product Name: ETHYL (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOATE
• CAS No: 167834-30-2
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5580987
• PubChem ID: 7183142
• Update Time: 2025-10-29

ETHYL (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOATE
• Ethyl (s)-3-amino-3-(furan-3-yl)propanoate
• 3-Furanpropanoic acid, β-amino-, ethyl ester, (S)- (9CI)
• AKOS012506985
• (S)-3-Amino-3-(3-furanyl)propanoic acid ethyl ester
• 167834-30-2
• CS-0347964
• SCHEMBL7416040
• DTXSID701226256
• 3-Furanpropanoic acid, beta-amino-, ethyl ester, (S)-
• EN300-1285211

• Inchi： 1S/C9H13NO3/c1-2-13-9(11)5-8(10)7-3-4-12-6-7/h3-4,6,8H,2,5,10H2,1H3/t8-/m0/s1
• InChI Key： GPICNQGICXGSGZ-QMMMGPOBSA-N
• SMILES： O(CC)C(C[C@@H](C1=COC=C1)N)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 272.9±30.0 °C(Predicted)
• pka: 7.82±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ETHYL (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOATE

Ethyl (3S)-3-Amino-3-(Furan-3-Yl)Propanoate: A Comprehensive Overview

Ethyl (3S)-3-amino-3-(furan-3-yl)propanoate, also known by its CAS number 167834-30-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring and an ethyl ester group, making it a versatile molecule with potential applications in drug design and material science. The compound's stereochemistry, particularly the (S)-configuration at the chiral center, plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of chiral compounds like ethyl (3S)-3-amino-3-(furan-3-yl)propanoate in asymmetric synthesis and enantioselective catalysis. Researchers have explored its use as a building block for constructing complex molecules with high enantioselectivity. For instance, the compound has been employed in the synthesis of bioactive molecules, such as peptide mimetics and small-molecule inhibitors, which are critical in drug discovery.

The furan moiety in ethyl (3S)-3-amino-3-(furan-3-yl)propanoate contributes to its aromaticity and reactivity. Furan derivatives are known for their ability to participate in various chemical reactions, including Diels-Alder reactions and nucleophilic aromatic substitutions. These properties make ethyl (3S)-amino-furan-propanoate a valuable intermediate in organic synthesis.

From a pharmacological perspective, ethyl (3S)-amino-furan-propanoate has shown promise as a precursor for bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. Recent research has focused on optimizing the synthesis of these derivatives to enhance their bioavailability and efficacy.

In terms of synthesis, ethyl (3S)-amino-furan-propanoate can be prepared through various methods, including alkylation of amino acids or direct esterification of the corresponding carboxylic acid. The stereochemistry of the compound can be controlled during synthesis using chiral catalysts or resolution techniques. These methods ensure that the (S)-enantiomer is selectively produced, which is essential for maintaining the desired biological activity.

One of the most exciting developments involving ethyl (3S)-amino-furan-propanoate is its role in the development of new materials with advanced properties. For instance, researchers have explored its use in creating stimuli-responsive polymers and self-healing materials. The compound's ability to undergo reversible chemical transformations makes it an ideal candidate for such applications.

Moreover, ethyl (3S)-amino-furan-propanoate has been studied for its potential in green chemistry. Its use as a renewable resource-based building block aligns with current trends toward sustainable chemical processes. By utilizing this compound in eco-friendly syntheses, chemists can reduce waste and improve the overall sustainability of chemical manufacturing.

In conclusion, ethyl (CAS No. 167834-29-) 167834-29-, commonly referred to as Ethyl (CAS No. 1678...), stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an essential tool in organic synthesis and drug discovery. As research continues to uncover new uses for this compound, it is likely to play an even more significant role in advancing modern chemistry and pharmacology.